Cas no 14633-18-2 (5-Isoxazolemethanol,3-butyl-)

• Product Name: 5-Isoxazolemethanol,3-butyl-
• CAS No: 14633-18-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 120542
• PubChem ID: 12045691
• Update Time: 2025-04-18

5-Isoxazolemethanol,3-butyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-butyl-
• 5-Isoxazolemethanol,3-butyl-(8CI,9CI)
• AKOS013484457
• SCHEMBL9630698
• (3-butyl-1,2-oxazol-5-yl)methanol
• 14633-18-2

• Inchi： 1S/C8H13NO2/c1-2-3-4-7-5-8(6-10)11-9-7/h5,10H,2-4,6H2,1H3
• InChI Key： WOHOWLLVBBPUCG-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(CCCC)=N1

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26